Cas no 117814-18-3 (Nonanimidamide)
Nonanimidamide structure
Product Name:Nonanimidamide
CAS No:117814-18-3
MF:C9H20N2
MW:156.268502235413
CID:131618
PubChem ID:4641348
Update Time:2025-04-19
Nonanimidamide Chemical and Physical Properties
Names and Identifiers
-
- Nonanimidamide
- Nonanamidine
- AC1NEFAF
- ACMC-1C8X2
- AG-D-39918
- CTK0H3103
- N31000
- n-nonanamidine
- nonylamidine
- DTXSID00405132
- 117814-18-3
- SCHEMBL1794389
-
- MDL: MFCD05663336
- Inchi: 1S/C9H20N2/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H3,10,11)
- InChI Key: OQDRWVFVLQMVRE-UHFFFAOYSA-N
- SMILES: NC(CCCCCCCC)=N
Computed Properties
- Exact Mass: 156.1628
- Monoisotopic Mass: 156.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.87
Nonanimidamide Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
117814-18-3 (Nonanimidamide) Related Products
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- 107-90-4(Butanimidamide)
- 109-51-3(Pentanimidamide)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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